Cas no 2877689-17-1 (1-(4,6-difluoro-1,3-benzothiazol-2-yl)-N-(oxan-4-yl)piperidine-3-carboxamide)

• Product Name: 1-(4,6-difluoro-1,3-benzothiazol-2-yl)-N-(oxan-4-yl)piperidine-3-carboxamide
• CAS No: 2877689-17-1
• MF: C₁₈H₂₁F₂N₃O₂S
• MW: 381.440049886703
• CID: 5309411
• PubChem ID: 165432100
• Update Time: 2023-11-21

1-(4,6-difluoro-1,3-benzothiazol-2-yl)-N-(oxan-4-yl)piperidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• F6830-7656
• 2877689-17-1
• 1-(4,6-difluoro-1,3-benzothiazol-2-yl)-N-(oxan-4-yl)piperidine-3-carboxamide
• AKOS040887643
• 1-(4,6-Difluoro-2-benzothiazolyl)-N-(tetrahydro-2H-pyran-4-yl)-3-piperidinecarboxamide

• Inchi： 1S/C18H21F2N3O2S/c19-12-8-14(20)16-15(9-12)26-18(22-16)23-5-1-2-11(10-23)17(24)21-13-3-6-25-7-4-13/h8-9,11,13H,1-7,10H2,(H,21,24)
• InChI Key： ZGYRYBQDGLQQSN-UHFFFAOYSA-N
• SMILES： N1(C2=NC3=C(F)C=C(F)C=C3S2)CCCC(C(NC2CCOCC2)=O)C1

Computed Properties

• Exact Mass: 381.13225442g/mol
• Monoisotopic Mass: 381.13225442g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 509
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 82.7Ų

Experimental Properties

• Density: 1.37±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 14.96±0.20(Predicted)